Cas no 156149-36-9 (2-azido-5-chlorobenzonitrile)

• Product Name: 2-azido-5-chlorobenzonitrile
• CAS No: 156149-36-9
• MF: C₇H₃ClN₄
• MW: 178.578519105911
• MDL: MFCD00211389
• CID: 5244490
• PubChem ID: 14931589
• Update Time: 2025-05-27

2-azido-5-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• NA
• 2-azido-5-chlorobenzonitrile

• MDL： MFCD00211389
• Inchi： 1S/C7H3ClN4/c8-6-1-2-7(11-12-10)5(3-6)4-9/h1-3H
• InChI Key： CKDCOBQOQYLRGG-UHFFFAOYSA-N
• SMILES： N(C1C=CC(Cl)=CC=1C#N)=[N+]=[N-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylazides

Additional information on 2-azido-5-chlorobenzonitrile

Recent Advances in the Application of 2-Azido-5-chlorobenzonitrile (CAS: 156149-36-9) in Chemical Biology and Pharmaceutical Research

2-Azido-5-chlorobenzonitrile (CAS: 156149-36-9) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique reactivity and functional group compatibility. Recent studies have highlighted its potential in click chemistry, drug discovery, and bioconjugation applications. This research brief synthesizes the latest findings on this compound, focusing on its synthetic utility, biological relevance, and emerging applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor for the synthesis of triazole-containing drug candidates through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The electron-withdrawing chloro and cyano groups were found to significantly enhance the reactivity of the azide moiety, enabling efficient conjugation with various alkynes under mild conditions. This property has been exploited in the development of targeted drug delivery systems, where 2-azido-5-chlorobenzonitrile serves as a key linker molecule.

In the field of proteomics, researchers have recently utilized 2-azido-5-chlorobenzonitrile for site-specific protein labeling. A Nature Chemical Biology publication (2024) described its application in metabolic labeling strategies, where the compound was incorporated into engineered proteins through amber codon suppression. The subsequent bioorthogonal reactions enabled precise visualization and tracking of protein dynamics in live cells, offering new insights into cellular processes.

The pharmaceutical industry has shown growing interest in this compound as a scaffold for kinase inhibitor development. Computational docking studies (Journal of Chemical Information and Modeling, 2023) revealed that derivatives of 2-azido-5-chlorobenzonitrile exhibit favorable binding interactions with the ATP-binding sites of several clinically relevant kinases. This has led to the synthesis of novel inhibitor libraries with improved selectivity profiles against cancer-related targets.

Recent safety and pharmacokinetic evaluations (Regulatory Toxicology and Pharmacology, 2024) have provided important data on the compound's toxicological profile. While demonstrating good stability under physiological conditions, researchers noted the need for careful handling due to potential azide-related hazards. These findings have guided the development of safer handling protocols for laboratory and industrial applications.

Looking forward, the unique properties of 2-azido-5-chlorobenzonitrile continue to inspire innovative applications. Current research directions include its use in DNA-encoded library technology for drug discovery and as a key component in the development of stimuli-responsive biomaterials. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in chemical biology and pharmaceutical research for the foreseeable future.